(S)-1-Phenyl-2-(p-tolyl)ethylamine
(S)-1-Phenyl-2-(p-tolyl)ethylamine
Brand Name:
Vulcanchem
CAS No.:
30339-30-1
VCID:
VC0104298
InChI:
InChI=1S/C15H17N/c1-12-7-9-13(10-8-12)11-15(16)14-5-3-2-4-6-14/h2-10,15H,11,16H2,1H3/t15-/m0/s1
SMILES:
CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N
Molecular Formula:
C15H17N
Molecular Weight:
211.3 g/mol
(S)-1-Phenyl-2-(p-tolyl)ethylamine
CAS No.: 30339-30-1
Reference Standards
VCID: VC0104298
Molecular Formula: C15H17N
Molecular Weight: 211.3 g/mol
| CAS No. | 30339-30-1 |
|---|---|
| Product Name | (S)-1-Phenyl-2-(p-tolyl)ethylamine |
| Molecular Formula | C15H17N |
| Molecular Weight | 211.3 g/mol |
| IUPAC Name | (1S)-2-(4-methylphenyl)-1-phenylethanamine |
| Standard InChI | InChI=1S/C15H17N/c1-12-7-9-13(10-8-12)11-15(16)14-5-3-2-4-6-14/h2-10,15H,11,16H2,1H3/t15-/m0/s1 |
| Standard InChIKey | ZICDZTXDTPZBKH-HNNXBMFYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C[C@@H](C2=CC=CC=C2)N |
| SMILES | CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N |
| Canonical SMILES | CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N |
| Synonyms | (S)-(+)-1-Phenyl-2-(p-tolyl)ethylamine; 4-Methyl-α-phenyl-(S)-benzeneethanamine; p-Methyl-α-phenyl-(+)-phenethylamine; (+)-1-Phenyl-2-p-tolylethylamine; (+)-4-Methyl-α-phenylphenethylamine; (S)-(+)-1-Phenyl-2-(4-tolyl)ethylamine; (S)-1-Phenyl-2-p-to |
| PubChem Compound | 10160531 |
| Last Modified | Nov 11 2021 |
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